2-Methyl-2-[(4-methylphenyl)amino]propanenitrile

• IUPAC Name: 2-methyl-2-(4-methylanilino)propanenitrile
• InChI: InChI=1S/C11H14N2/c1-9-4-6-10(7-5-9)13-11(2,3)8-12/h4-7,13H,1-3H3
• InChI Key: PGYLXQINAHJFEZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC(C)(C)C#N
• Molecular Formula: C11H14N2
• DSSTOX Substance ID: DTXSID00611539
• Molecular Weight: 174.24 g/mol
• CAS No.: 101568-43-8

Description

2-Methyl-2-[(4-methylphenyl)amino]propanenitrile is an organic compound with the molecular formula C12H16N2. It is a solid at room temperature and has a melting point range of 36-40°C . This compound is known for its applications in various fields, including chemistry, biology, medicine, and industry.

Scientific Research Applications

2-Methyl-2-[(4-methylphenyl)amino]propanenitrile has a wide range of applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of various organic compounds.

Biology: The compound is studied for its potential biological activities and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications.

Industry: It is used in the production of specialty chemicals and materials.

Safety and Hazards

This compound is associated with certain hazards. It has been classified with the signal word “Warning” and is associated with hazard statements H302, H312, and H332, indicating that it may be harmful if swallowed, in contact with skin, or if inhaled. Appropriate safety measures should be taken when handling this compound.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Methyl-2-[(4-methylphenyl)amino]propanenitrile typically involves the reaction of 4-methylbenzonitrile with 2-methyl-2-aminopropane under controlled conditions. The reaction is carried out in the presence of a suitable solvent and a catalyst to facilitate the formation of the desired product .

Industrial Production Methods

Industrial production methods for this compound involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process includes steps such as purification and crystallization to obtain the final product in its pure form .

Chemical Reactions Analysis

Types of Reactions

2-Methyl-2-[(4-methylphenyl)amino]propanenitrile undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert it into amines or other reduced forms.

Substitution: It can undergo substitution reactions where functional groups are replaced by other groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate for oxidation, reducing agents like lithium aluminum hydride for reduction, and various nucleophiles for substitution reactions. The reactions are typically carried out under controlled temperature and pressure conditions to ensure the desired outcome .

Major Products Formed

The major products formed from these reactions depend on the type of reaction and the reagents used. For example, oxidation may yield oxides, while reduction may produce amines .

Mechanism of Action

The mechanism of action of 2-Methyl-2-[(4-methylphenyl)amino]propanenitrile involves its interaction with specific molecular targets and pathways. The compound can bind to certain receptors or enzymes, modulating their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific application and context of use .

Comparison with Similar Compounds

Similar Compounds

• 2-Methyl-2-[(4-methylphenyl)methyl]amino]propanenitrile
• 2-Methyl-2-(4-toluidino)propanenitrile
• 2-Amino-4-methylphenol

Uniqueness

2-Methyl-2-[(4-methylphenyl)amino]propanenitrile is unique due to its specific structure, which imparts distinct chemical and physical properties. Its applications in various fields and its ability to undergo diverse chemical reactions make it a valuable compound for research and industrial purposes .

Synthesis routes and methods I

Procedure details

A mixture of p-toluidine (1.07 g, 10 mmol) and acetone cyanohydrin (10 ml) was heated to 80° C. and stirred for 4 h. The medium was concentrated and dried under vacuum to yield 2-methyl-2-(4-methylphenyl)aminopropanenitrile, 5a (1.72 g, 9.9 mmol, 99%) as brown solid.

Synthesis routes and methods II

Procedure details

Sodium cyanide (0.735 g, 15 mmol) was added to a mixture of p-toluidine (1.07 g, 10 mmol) and acetone (1.16 g, 20 mmol) in 90% acetic acid (10 ml). The reaction mixture was stirred at room temperature for 12 h and then ethyl acetate (50 ml) was added. The organic layer was washed with water (4×30 ml), dried over magnesium sulfate and concentrated under vacuum to dryness to yield 2-methyl-2-(4-methylphenyl)aminopropanenitrile, 5a (1.65 g, 9.5 mmol, 95%) as a brown solid.